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Compound of Interest

Compound Name: 2,4-Dimethylphenol

Cat. No.: B051704 Get Quote

2,4-Dimethylphenol: A Technical Guide for
Research Applications
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties, synthesis, reactivity, and analytical methodologies for 2,4-Dimethylphenol (CAS

No. 105-67-9). This document is intended to serve as a valuable resource for researchers and

professionals utilizing this compound in various scientific and drug development applications.

Physicochemical Properties
2,4-Dimethylphenol, also known as 2,4-xylenol, is a substituted phenol that exists as a

colorless crystalline solid or a yellow-to-brown liquid at room temperature.[1][2] It is a versatile

chemical intermediate with a range of applications, including the synthesis of antioxidants,

disinfectants, and pharmaceuticals.[3][4]

Table 1: Core Physicochemical Properties of 2,4-
Dimethylphenol
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Property Value References

Molecular Formula C₈H₁₀O [5]

Molecular Weight 122.16 g/mol [5]

Appearance
Colorless crystals or clear,

dark amber liquid
[1]

Melting Point 21-23 °C

Boiling Point 211-212 °C

Density 1.011 g/mL at 25 °C

pKa 10.6 [6]

Vapor Pressure 0.1 mmHg at 25 °C

Flash Point 94.0 °C (closed cup)

Refractive Index n20/D 1.538

Table 2: Solubility Profile of 2,4-Dimethylphenol
Solvent Solubility References

Water 0.5 g/100 mL at 25 °C [6]

Alcohol Freely soluble [6]

Chloroform Freely soluble [6]

Ether Freely soluble [6]

Benzene Freely soluble [6]

Sodium Hydroxide Solutions Soluble [6]

Synthesis and Reactivity
Synthesis
The primary industrial synthesis of 2,4-Dimethylphenol involves the sulfonation, salting out,

alkali melting, and subsequent acidification of m-xylene. Another synthetic route involves the
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catalytic condensation of o-cresol with formaldehyde, followed by catalytic hydrogenating

cleavage of the condensation product.[7]

Reactivity Profile
2,4-Dimethylphenol is a weak acid and is incompatible with acid chlorides, acid anhydrides,

bases, and oxidizing agents.[8] It is known to corrode steel, brass, copper, and copper alloys.

[8] As a phenol, the hydroxyl group activates the aromatic ring, making it susceptible to

electrophilic substitution.

Applications in Research
Antioxidant and Polymerization Inhibitor
2,4-Dimethylphenol is a crucial precursor in the synthesis of hindered phenolic antioxidants,

such as 2,4-Di-tert-butyl-p-cresol (TBX).[9] Phenolic compounds act as antioxidants by

donating a hydrogen atom from their hydroxyl group to neutralize free radicals, thus terminating

chain reactions.[10] In the context of polymerization, they react with peroxy radicals in the

presence of oxygen to inhibit the polymerization process.[9]

Mechanism of Polymerization Inhibition by 2,4-Dimethylphenol
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Mechanism of polymerization inhibition.

Disinfectant and Fungicide
Due to its phenolic structure, 2,4-Dimethylphenol exhibits disinfectant and fungicidal

properties, making it a subject of study in the development of antimicrobial agents.[4]

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a robust technique for the separation, identification, and quantification of 2,4-
Dimethylphenol in various matrices. The following is a representative protocol for the analysis

of 2,4-Dimethylphenol in a water sample.

Sample Preparation (Water Sample):

To 1 liter of the water sample, add a suitable surrogate standard.

Adjust the pH of the sample to <2 with a strong acid (e.g., sulfuric acid).

Extract the sample with a suitable organic solvent (e.g., dichloromethane) using a separatory

funnel. Perform the extraction three times.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

Add an internal standard prior to analysis.

GC-MS Conditions:

Column: TG-5SilMS (or equivalent 5% diphenyl/95% dimethyl polysiloxane phase), 30 m x

0.25 mm ID x 0.25 µm film thickness.[11]

Injection Mode: Splitless.[11]
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Injection Volume: 1 µL.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes.

Ramp to 150 °C at 10 °C/min.

Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.
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Experimental Workflow for GC-MS Analysis of 2,4-Dimethylphenol

Water Sample

Acidification (pH < 2)

Liquid-Liquid Extraction
(Dichloromethane)

Drying (Na₂SO₄)

Concentration

GC-MS Analysis

Data Acquisition & Processing

Click to download full resolution via product page

Workflow for GC-MS analysis.
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High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC provides an alternative method for the quantification of 2,4-Dimethylphenol, particularly

for samples that are not amenable to GC analysis.

Sample Preparation:

For aqueous samples, a solid-phase extraction (SPE) step may be necessary for cleanup

and pre-concentration.

Dissolve the extracted and dried sample in the mobile phase.

Filter the sample through a 0.45 µm syringe filter before injection.

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v).[12]

Flow Rate: 1.0 mL/min.[12]

Injection Volume: 20 µL.

Column Temperature: 30 °C.

Detection: UV detector at 274 nm.[13]

Biological Activity and Signaling Pathways
While 2,4-Dimethylphenol is known for its toxic effects, including skin and eye irritation, and

potential damage to the liver and kidneys upon high or repeated exposure, specific molecular

signaling pathways that it directly modulates are not well-documented in publicly available

literature.[6] However, based on studies of other phenolic compounds like bisphenol A (BPA), it

can be hypothesized that 2,4-Dimethylphenol may interact with cellular signaling pathways.

For instance, some phenols have been shown to interact with Toll-like receptors (TLRs), which

are key components of the innate immune system.[14][15] Such interactions could potentially
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modulate downstream signaling cascades, leading to altered immune responses.[14][15] It is

important to note that this is a generalized pathway for phenolic compounds, and further

research is needed to elucidate the specific interactions of 2,4-Dimethylphenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12163412/
https://www.researchgate.net/publication/392000760_Unveiling_the_molecular_interactions_between_the_Bisphenol_A_and_cell_surface_Toll-like_receptors_Implications_for_immune_health
https://www.benchchem.com/product/b051704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Interaction of Phenolic Compounds with Cellular Signaling
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Generalized interaction of phenols with signaling pathways.
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Safety and Handling
2,4-Dimethylphenol is toxic if swallowed or in contact with skin and can cause severe skin

burns and eye damage.[6] It is also toxic to aquatic life with long-lasting effects.[16] Appropriate

personal protective equipment, including gloves, goggles, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
2,4-Dimethylphenol is a chemical compound with well-defined physicochemical properties and

diverse research and industrial applications. This guide provides essential technical information

to support its use in a research setting, from its fundamental properties to analytical

methodologies. While its direct interactions with specific signaling pathways require further

investigation, its role as a precursor for antioxidants and its inherent biological activity make it a

compound of continued interest in chemical and life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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